(2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol

• IUPAC Name: (2R)-2-methyl-5-(4-methylphenyl)pentan-1-ol
• InChI: InChI=1S/C13H20O/c1-11-6-8-13(9-7-11)5-3-4-12(2)10-14/h6-9,12,14H,3-5,10H2,1-2H3/t12-/m1/s1
• InChI Key: KHPLUHRZTYAKOW-GFCCVEGCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCC(C)CO
• Isomeric SMILES: CC1=CC=C(C=C1)CCC[C@@H](C)CO
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, catalysts, and processes.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions the compound can undergo. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and reactivity. These properties can often be predicted based on the compound’s structure and can be confirmed through various experiments.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to its interaction with biological systems. This could involve binding to specific receptors, inhibition of certain pathways, or other biochemical interactions.

Safety and Hazards

This involves understanding the potential risks associated with the compound. This could include toxicity, flammability, environmental impact, and precautions for safe handling.